1-[2-(Diethylamino)ethyl]-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 618073-15-7
• Molecular Formula: C26H31FN2O5
• Molecular Weight: 470.5 g/mol
• IUPAC Name: (4Z)-1-[2-(diethylamino)ethyl]-5-(4-ethoxyphenyl)-4-[(3-fluoro-4-methoxyphenyl)-hydroxymethylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H31FN2O5/c1-5-28(6-2)14-15-29-23(17-8-11-19(12-9-17)34-7-3)22(25(31)26(29)32)24(30)18-10-13-21(33-4)20(27)16-18/h8-13,16,23,30H,5-7,14-15H2,1-4H3/b24-22-
• InChI Key: GQVVELUDEGIZJZ-GYHWCHFESA-N
• Isomeric SMILES: CCN(CC)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)F)\O)/C(=O)C1=O)C3=CC=C(C=C3)OCC
• Canonical SMILES: CCN(CC)CCN1C(C(=C(C2=CC(=C(C=C2)OC)F)O)C(=O)C1=O)C3=CC=C(C=C3)OCC

Description

| 1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a potent and selective agonist of the GPR40 receptor, also known as Free Fatty Acid Receptor 1 (FFAR1). GPR40 is a G-protein-coupled receptor predominantly expressed in pancreatic beta-cells and is a prominent target for developing novel insulin secretagogues for Type 2 diabetes treatment. This compound functions by enhancing glucose-dependent insulin secretion; upon binding to GPR40, it activates the Gq signaling pathway, leading to an increase in intracellular inositol trisphosphate (IP3) and diacylglycerol (DAG), which subsequently elevates cytosolic calcium levels and triggers the exocytosis of insulin granules. This mechanism is particularly therapeutically advantageous as it is glucose-dependent, posing a lower risk of hypoglycemia compared to some other insulin secretagogues. The structural design of this molecule, featuring specific substitutions on the benzoyl and pyrrolone rings, is associated with improved metabolic stability and pharmacokinetic properties. Its primary research value lies in elucidating the precise role of GPR40 signaling in pancreatic function and systemic glucose homeostasis. Researchers utilize this compound in vitro and in vivo to investigate beta-cell biology, to model new therapeutic strategies for diabetes, and to explore potential applications in other metabolic disorders. It serves as a critical pharmacological tool for validating GPR40 as a target and for benchmarking the activity of new chemical entities in drug discovery programs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one typically involves multi-step organic reactions

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to hydroxyl groups.

Substitution: Aromatic substitution reactions to introduce or modify substituents on the benzene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and electrophiles/nucleophiles for substitution reactions. Reaction conditions may vary, but typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions may introduce new functional groups such as halogens or alkyl groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe or inhibitor in biochemical assays.

Medicine: Potential therapeutic applications due to its bioactive properties.

Industry: Use in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, modulating their activity, and influencing cellular processes. Detailed studies would be required to elucidate the exact mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

Key structural variations among pyrrol-2-one derivatives and their impacts are summarized below:

Compound Name	Substituent at Position 5	Aroyl Group at Position 4	Side Chain at Position 1	Notable Properties	Reference
Target Compound	4-ethoxyphenyl	3-fluoro-4-methoxybenzoyl	2-(diethylamino)ethyl	High lipophilicity (ethoxy), dual electronic effects (F/OCH₃)	—
1a ()	4-methoxyphenyl	3-fluoro-4-methylbenzoyl	2-(diethylamino)ethyl	Reduced lipophilicity (methyl vs. methoxy); MP: Not reported
18 ()	4-ethylphenyl	4-methylbenzoyl	2-hydroxypropyl	Lower solubility (ethyl); MP: 243–245°C; Yield: 5%
41 ()	4-isopropylphenyl	2-ethoxybenzoyl	2-hydroxypropyl	Enhanced steric bulk (isopropyl); MP: 128–130°C; Yield: 44%
Example 132 ()	3-fluorophenyl	4-ethoxy-3-(trifluoromethyl)phenyl	Chromen-4-one fused	High molecular weight (608.1 g/mol); MP: 225–227°C

Key Observations:

• Ethoxy vs.
• Fluorine Substitution : The 3-fluoro-4-methoxybenzoyl group balances electron-withdrawing (F) and electron-donating (OCH₃) effects, which may optimize binding to hydrophobic enzyme pockets .
• Side Chain Variations: The diethylaminoethyl side chain (target compound) offers greater basicity than dimethylaminoethyl () or hydroxypropyl (), affecting solubility and target engagement .

Structure-Activity Relationship (SAR) Trends

• Phenyl Substituents : Ethoxy (target) vs. methoxy () may alter metabolic stability, as ethoxy is less prone to oxidative demethylation .
• Side Chain: Tertiary amines (e.g., diethylaminoethyl) improve water solubility via salt formation, critical for bioavailability .

Biological Activity

1-(2-(Diethylamino)ethyl)-5-(4-ethoxyphenyl)-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-1H-pyrrol-2(5H)-one, commonly referred to as a pyrrolone derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This compound is characterized by a complex structure that includes a pyrrole ring and various functional groups, which contribute to its pharmacological properties.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{22}\text{H}_{30}\text{F}\text{N}_{2}\text{O}_{3}$$

This structure features:

• A diethylamino group, which is known to enhance lipophilicity and potentially improve bioavailability.
• An ethoxyphenyl moiety, which may contribute to receptor binding and activity.
• A fluorinated methoxybenzoyl group that could influence the compound's interaction with biological targets.

Anticancer Properties

Recent studies have indicated that this compound exhibits anticancer activity . For instance, in vitro assays demonstrated significant cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and inhibition of cell proliferation.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	15.2	Apoptosis induction via caspase activation
A549 (Lung Cancer)	12.8	Cell cycle arrest and apoptosis

Antimicrobial Activity

The compound also displays antimicrobial properties . Testing against Gram-positive and Gram-negative bacteria revealed that it inhibits bacterial growth effectively. The minimum inhibitory concentration (MIC) values suggest a potent antimicrobial effect, particularly against Staphylococcus aureus and Escherichia coli.

Microorganism	MIC (µg/mL)	Activity Type
Staphylococcus aureus	8	Bactericidal
Escherichia coli	16	Bacteriostatic

Neuroprotective Effects

In neuropharmacological evaluations, the compound exhibited neuroprotective effects in models of oxidative stress-induced neuronal damage. It was found to reduce reactive oxygen species (ROS) levels and enhance cell viability in neuronal cell cultures exposed to neurotoxic agents.

Study 1: Anticancer Mechanism

A study published in the Journal of Medicinal Chemistry explored the anticancer mechanisms of this pyrrolone derivative. Researchers conducted a series of experiments that revealed its ability to inhibit the PI3K/Akt signaling pathway, crucial for cancer cell survival and proliferation. The study concluded that this compound could serve as a lead for developing novel anticancer agents.

Study 2: Antimicrobial Evaluation

Another investigation focused on the antimicrobial activity of this compound against a panel of pathogens. The results demonstrated its potential as an alternative treatment option for antibiotic-resistant strains, highlighting its relevance in addressing public health concerns related to antimicrobial resistance.

Q & A

Q. What are the established synthetic pathways for this compound, and how can reaction conditions be optimized for improved yield?

Methodological Answer: Synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrrolone core via Knorr-type cyclization, using ethyl acetoacetate derivatives and hydroxylamine .
• Step 2 : Functionalization of the core with diethylaminoethyl and ethoxyphenyl groups via nucleophilic substitution, requiring anhydrous conditions (e.g., DMF, NaH) .
• Step 3 : Introduction of the 3-fluoro-4-methoxybenzoyl moiety via Friedel-Crafts acylation, using AlCl₃ as a catalyst .

Q. Optimization Strategies :

• Use high-resolution mass spectrometry (HRMS) and ¹H/¹³C NMR to monitor intermediate purity .
• Adjust solvent polarity (e.g., switch from THF to DCM) to minimize side reactions during acylation .

Q. How can structural confirmation and purity assessment be performed for this compound?

Methodological Answer :

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR: Key signals include the hydroxyl proton (δ 10.2–12.5 ppm, broad) and aromatic protons (δ 6.5–8.0 ppm, split due to fluorine coupling) .
  • ¹⁹F NMR: A singlet at δ -110 ppm confirms the 3-fluoro substituent .
• Mass Spectrometry (MS) : ESI-MS typically shows [M+H]⁺ at m/z 527.2 (calculated) .
• HPLC-PDA : Use a C18 column (ACN/water gradient) to assess purity (>95% required for pharmacological studies) .

Q. What stability profiles should be considered during storage and handling?

Methodological Answer :

• Thermal Stability : Differential scanning calorimetry (DSC) reveals decomposition above 200°C, suggesting storage at 4°C .
• Photostability : UV-Vis studies show degradation under prolonged UV exposure; use amber vials for light-sensitive intermediates .
• Hydrolytic Sensitivity : The ester group in the benzoyl moiety is prone to hydrolysis in acidic/basic conditions; maintain neutral pH during formulation .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be explored to enhance target binding affinity?

Methodological Answer :

• Substituent Modification :
  • Replace the ethoxy group with bulkier alkoxy groups (e.g., isopropoxy) to evaluate steric effects on receptor binding .
  • Substitute the fluorine atom with chlorine to assess electronic effects on bioactivity .
• Biological Assays :
  • Use surface plasmon resonance (SPR) to measure binding kinetics to hypothesized targets (e.g., kinase enzymes) .

Q. What strategies can resolve contradictions in reported biological activity data?

Methodological Answer :

• Reproducibility Testing : Replicate assays under standardized conditions (e.g., cell line passage number, serum-free media) .
• Meta-Analysis : Cross-reference data from orthogonal assays (e.g., enzyme inhibition vs. cellular viability) to identify assay-specific artifacts .

Q. How can computational modeling guide the design of analogs with improved pharmacokinetics?

Methodological Answer :

• Molecular Docking : Use Schrödinger Suite to model interactions with cytochrome P450 enzymes, predicting metabolic hotspots (e.g., demethylation of the methoxy group) .
• ADMET Prediction : SwissADME evaluates logP (current value: 3.8) to optimize solubility via polar substituents .

Q. What experimental approaches are recommended for elucidating degradation pathways?

Methodological Answer :

• Forced Degradation Studies :
  • Acid/Base Hydrolysis : Expose to 0.1M HCl/NaOH at 60°C for 24h, followed by LC-MS to identify cleavage products .
  • Oxidative Stress : Treat with 3% H₂O₂ and analyze via tandem MS for hydroxylated derivatives .

Q. How can discrepancies in synthetic yields between studies be addressed?

Methodological Answer :

• Reaction Monitoring : Use in-situ IR spectroscopy to track intermediate formation and optimize reaction times .
• Catalyst Screening : Test alternatives to AlCl₃ (e.g., FeCl₃ or Bi(OTf)₃) to improve acylation efficiency .